Cas no 1256790-87-0 (5-chloro-4-cyclopropylpyridine-2-carboxylic acid)

• Product Name: 5-chloro-4-cyclopropylpyridine-2-carboxylic acid
• CAS No: 1256790-87-0
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• MDL: MFCD18258006
• CID: 4582565
• PubChem ID: 82398550
• Update Time: 2025-06-13

5-chloro-4-cyclopropylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-cyclopropylpyridine-2-carboxylic acid

• MDL： MFCD18258006
• Inchi： 1S/C9H8ClNO2/c10-7-4-11-8(9(12)13)3-6(7)5-1-2-5/h3-5H,1-2H2,(H,12,13)
• InChI Key： HCFAHZINYABYMW-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(Cl)C(C2CC2)=C1

Additional information on 5-chloro-4-cyclopropylpyridine-2-carboxylic acid

Recent Advances in the Study of 5-Chloro-4-cyclopropylpyridine-2-carboxylic Acid (CAS: 1256790-87-0)

5-Chloro-4-cyclopropylpyridine-2-carboxylic acid (CAS: 1256790-87-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The synthesis of 5-chloro-4-cyclopropylpyridine-2-carboxylic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that utilizes palladium-catalyzed cross-coupling reactions to achieve high selectivity and efficiency. This method not only reduces the number of synthetic steps but also minimizes the formation of by-products, making it more environmentally friendly and cost-effective. The study also emphasized the importance of this compound as a building block for more complex molecules, particularly in the context of fragment-based drug design.

In terms of biological activity, 5-chloro-4-cyclopropylpyridine-2-carboxylic acid has shown promising results as a scaffold for kinase inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in inhibiting specific tyrosine kinases involved in cancer progression. The compound's unique structural features, including the cyclopropyl group and the carboxylic acid moiety, were found to enhance binding affinity and selectivity. These findings suggest that derivatives of this compound could be developed into potent anticancer agents, with potential applications in targeted therapy.

Further research has explored the pharmacokinetic properties of 5-chloro-4-cyclopropylpyridine-2-carboxylic acid and its derivatives. A 2024 study in Drug Metabolism and Disposition investigated the compound's metabolic stability and bioavailability, revealing favorable profiles for oral administration. The study also identified potential metabolic pathways, which could inform future drug design efforts to improve efficacy and reduce toxicity. These insights are particularly valuable for the development of next-generation therapeutics that leverage the compound's unique chemical properties.

In conclusion, 5-chloro-4-cyclopropylpyridine-2-carboxylic acid (CAS: 1256790-87-0) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and pharmacokinetic properties underscore its potential as a key player in drug discovery. Future studies should focus on expanding its applications, optimizing its derivatives, and exploring its mechanisms of action in greater detail. This compound holds significant promise for the development of novel therapeutics, particularly in the areas of oncology and targeted therapy.